Cas no 1361486-64-7 (Dimethyl-[2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine)

• Product Name: Dimethyl-[2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine
• CAS No: 1361486-64-7
• MF: C₁₄H₁₄Cl₃N
• MW: 302.626660823822
• CID: 4793644
• Update Time: 2025-06-07

Dimethyl-[2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine Chemical and Physical Properties

Names and Identifiers

• Dimethyl-[2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine

• Inchi： 1S/C14H14Cl3N/c1-18(2)12-6-4-3-5-9(12)10-7-8-11(15)14(17)13(10)16/h3-6,8,10H,7H2,1-2H3
• InChI Key： SICGSFVFGYEERR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=CCC1C1C=CC=CC=1N(C)C)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 373
• XLogP3: 4.8
• Topological Polar Surface Area: 3.2

Additional information on Dimethyl-[2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine

Dimethyl-[2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine: A Comprehensive Overview

Dimethyl-[2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine is a sophisticated organic compound with the CAS number 1361486-64-7, which has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its complex aromatic and heterocyclic structure, making it a subject of extensive research for potential therapeutic applications.

The molecular architecture of Dimethyl-[2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine incorporates a phenyl ring substituted with a trichlorocyclohexadienyl moiety. This structural feature contributes to its unique electronic properties and reactivity, which are of great interest to researchers exploring novel synthetic pathways and biological activities. The presence of chlorine atoms in the cyclohexadienyl group enhances the compound's lipophilicity and potential interaction with biological targets.

In recent years, there has been a surge in research focused on developing new molecules with enhanced pharmacological properties. The compound Dimethyl-[2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine has been studied for its potential role in modulating various biological pathways. Its structural analogs have shown promise in preclinical studies as candidates for treating neurological disorders, inflammation, and other chronic conditions. The trichlorocyclohexadienyl group is particularly noteworthy for its ability to interact with specific enzymes and receptors, thereby influencing cellular signaling.

The synthesis of Dimethyl-[2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and directed functionalization have been crucial in constructing the complex framework of this molecule. These synthetic advancements not only facilitate the production of the compound but also open avenues for further derivatization and structural modifications.

The pharmacological profile of Dimethyl-[2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine has been extensively evaluated in vitro and in vivo. Studies have demonstrated its potential as an inhibitor of key enzymes involved in inflammatory responses. The compound's ability to modulate these pathways suggests its utility in developing novel therapeutic agents for conditions such as rheumatoid arthritis and inflammatory bowel disease. Additionally, preliminary findings indicate that it may exhibit neuroprotective effects, making it a candidate for investigating treatments against neurodegenerative diseases like Alzheimer's and Parkinson's.

The chemical properties of Dimethyl-[2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine, particularly its stability under various conditions and solubility profile, make it an attractive candidate for further development. Researchers have explored different formulations to enhance its bioavailability and pharmacokinetic properties. These efforts include solvent-based delivery systems and prodrug strategies that aim to improve the compound's absorption and distribution within the body.

In conclusion, Dimethyl-[2-(2,3,4-trichlorocyclohexa-2,4-dienyl)-phenyl]-amine represents a significant advancement in pharmaceutical chemistry. Its complex structure and promising biological activities position it as a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve, this compound is likely to play a crucial role in the discovery of new treatments for various diseases.